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Understanding PEG-3 Oleamide

PEG-3 Oleamide (also known as Amide OMV-3) is a non-ionic surfactant created by reacting oleic acid

with three units of ethylene oxide (PEG-3), resulting in a molecule with both lipophilic (oil-attracting) and

hydrophilic (water-attracting) sections [1] [2]. Its key functions in formulations are:

Surfactant - Cleansing: Helps to cleanse skin and hair by reducing surface tension, allowing water

to rinse away dirt, sweat, and oils [3] [2].
Surfactant - Emulsifying: Promotes the formation and stability of fine mixtures of oil and water

(emulsions), preventing the components from separating [3] [2].
Thickening: Can improve the viscosity of liquid formulations [1].

Technical Specifications & Application Data

The table below summarizes quantitative data and typical applications for PEG-3 Oleamide.

Property Specification / Value Application Notes

INCI Name PEG-3 Oleamide [1] Standardized nomenclature for
cosmetic ingredients.

CAS Number 26027-37-2 [1] Unique chemical identifier.
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Property Specification / Value Application Notes

Chemical
Structure

Amide of Oleic Acid + 3 Ethylene Oxide units
[1] [2]

Lipophilic tail (oleic acid) +
short hydrophilic head (PEG-3).

Primary Functions Emulsifier, Cleansing Agent, Stabilizer,
Thickener [1] [3] [2]

Versatile roles in formulations.

Typical
Application Areas

Creams, Lotions, Make-up, Facial Cleansers,
Body Washes, Shampoos, Micellar Waters [1]

[2]

Common in both leave-on and
rinse-off products.

Emulsion Type
Suitability

Oil-in-Water (O/W) [2] Helps disperse oil droplets in a

continuous water phase.

Comedogenic
Rating

1 (Low potential to clog pores) [2] Generally suitable for facial

products and acne-prone skin.

Skin Tolerance Generally well-tolerated; low risk of irritation in

rinse-off products [2]

Mildness profile supports use in

gentle formulations.

Experimental Protocol: Formulating a Basic O/W Lotion

This protocol outlines a general methodology for creating a stable oil-in-water emulsion using PEG-3

Oleamide, which can serve as a base for further development.

1. Objective To prepare and evaluate a stable oil-in-water lotion using PEG-3 Oleamide as the primary

emulsifier.

2. Materials

Oil Phase: Lightweight oils (e.g., Caprylic/Capric Triglyceride, Mineral Oil).
Aqueous Phase: Deionized Water, Glycerin (humectant).

Emulsifier: PEG-3 Oleamide.
Co-emulsifier/Stabilizer (optional): Cetyl Alcohol.

Preservative: Broad-spectrum preservative (e.g., Phenoxyethanol).
Equipment: Heated magnetic stirrer, beakers, thermometer, pH meter.
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3. Procedure 1. Separation of Phases: Weigh the oil phase components (oils, PEG-3 Oleamide, cetyl

alcohol) into one beaker and the aqueous phase components (water, glycerin) into another. 2. Heating: Heat

both phases separately to 70-75°C with gentle stirring until all components are fully melted and dissolved. 3.

Emulsification: Slowly add the oil phase to the aqueous phase while under high-shear homogenization to

ensure uniform dispersion of oil droplets. 4. Cooling & Addition: Cool the emulsion with continuous slow

stirring. At below 40°C, add the heat-sensitive preservative. 5. pH Adjustment (if needed): Check the pH

and adjust if necessary for skin compatibility or stability. 6. Packaging: Transfer the final lotion to a suitable

container once it reaches room temperature.

4. Evaluation & Characterization

Physical Stability: Centrifugal testing at 3000 rpm for 30 minutes and visual inspection for phase

separation over 4 weeks at room temperature, 4°C, and 40°C [1] [2].
Viscosity Profile: Measure viscosity at 25°C using a rotational viscometer at different time points to

monitor thickening efficacy and stability [1].
Microscopic Analysis: Use optical microscopy to observe the size and distribution of oil droplets in

the water phase [2].

Research Considerations & Safety

Regulatory Status: PEG-3 Oleamide is approved for use in cosmetic products in the EU, but its

status as a pharmaceutical excipient should be verified with relevant regulatory bodies (e.g., FDA,
EMA) [3].

Starting Material Origin: The oleic acid used is typically derived from vegetable oils, making the
ingredient suitable for vegan formulations when sourced accordingly [2].

Toxicological Profile: A review of PEGs and their derivatives concluded they are safe for use in
cosmetics [3]. However, pharmaceutical-grade validation would require additional testing.

Emulsion Formulation Workflow

The following diagram illustrates the logical sequence and decision points in the emulsion development

process described in the protocol.
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Summary

PEG-3 Oleamide is a mild, effective emulsifier and surfactant well-established in cosmetic science. While

its applications in formal drug development are not well-documented in the public search results, its

technical profile suggests potential for use in topical pharmaceutical formulations like medicated creams or

lotions. The provided data, application table, and formulation protocol offer a foundational starting point for

researchers to conduct their own preliminary studies.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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